5-(2-bromovinyl)-2,2/'-anhydrouridine
5-(2-bromovinyl)-2,2/'-anhydrouridine
Brand Name:
Vulcanchem
CAS No.:
104988-76-3
VCID:
VC0025283
InChI:
InChI=1S/C11H11BrN2O5/c12-2-1-5-3-14-10-8(7(16)6(4-15)18-10)19-11(14)13-9(5)17/h1-3,6-8,10,15-16H,4H2/b2-1+/t6-,7-,8+,10-/m1/s1
SMILES:
C1=C(C(=O)N=C2N1C3C(O2)C(C(O3)CO)O)C=CBr
Molecular Formula:
C11H11BrN2O5
Molecular Weight:
331.12 g/mol
5-(2-bromovinyl)-2,2/'-anhydrouridine
CAS No.: 104988-76-3
Main Products
VCID: VC0025283
Molecular Formula: C11H11BrN2O5
Molecular Weight: 331.12 g/mol
| CAS No. | 104988-76-3 |
|---|---|
| Product Name | 5-(2-bromovinyl)-2,2/'-anhydrouridine |
| Molecular Formula | C11H11BrN2O5 |
| Molecular Weight | 331.12 g/mol |
| IUPAC Name | (2R,4R,5R,6S)-11-[(E)-2-bromoethenyl]-5-hydroxy-4-(hydroxymethyl)-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-10-one |
| Standard InChI | InChI=1S/C11H11BrN2O5/c12-2-1-5-3-14-10-8(7(16)6(4-15)18-10)19-11(14)13-9(5)17/h1-3,6-8,10,15-16H,4H2/b2-1+/t6-,7-,8+,10-/m1/s1 |
| Standard InChIKey | UURPPMZODASUTN-HQNLTJAPSA-N |
| Isomeric SMILES | C1=C(C(=O)N=C2N1[C@H]3[C@@H](O2)[C@@H]([C@H](O3)CO)O)/C=C/Br |
| SMILES | C1=C(C(=O)N=C2N1C3C(O2)C(C(O3)CO)O)C=CBr |
| Canonical SMILES | C1=C(C(=O)N=C2N1C3C(O2)C(C(O3)CO)O)C=CBr |
| Synonyms | 5-(2-bromovinyl)-2,2'-anhydrouridine 5-(2-bromovinyl)-2,2'-anhydrouridine, (Z)-isomer BVANUR |
| PubChem Compound | 6443216 |
| Last Modified | Nov 11 2021 |
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